Cas no 887577-45-9 (6-(Trifluoromethyl)-1H-indazole-3-carbonitrile)

• Product Name: 6-(Trifluoromethyl)-1H-indazole-3-carbonitrile
• CAS No: 887577-45-9
• MF: C₉H₄F₃N₃
• MW: 211.143371582031
• MDL: MFCD03840729
• CID: 1089849
• PubChem ID: 40424305
• Update Time: 2025-07-02

6-(Trifluoromethyl)-1H-indazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)-1H-indazole-3-carbonitrile
• AB16551
• MFCD03840729
• 887577-45-9
• DRZVDHDOKSYIQA-UHFFFAOYSA-N
• DTXSID10654139
• 3-Cyano-6-trifluoromethylindazole
• AKOS015960795

• MDL： MFCD03840729
• Inchi： 1S/C9H4F3N3/c10-9(11,12)5-1-2-6-7(3-5)14-15-8(6)4-13/h1-3H,(H,14,15)
• InChI Key： DRZVDHDOKSYIQA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(C#N)=NNC=2C=1)(F)F

Computed Properties

• Exact Mass: 211.03573163g/mol
• Monoisotopic Mass: 211.03573163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.5Ų

Additional information on 6-(Trifluoromethyl)-1H-indazole-3-carbonitrile

Introduction to 6-(Trifluoromethyl)-1H-indazole-3-carbonitrile (CAS No. 887577-45-9)

6-(Trifluoromethyl)-1H-indazole-3-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 887577-45-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule features a trifluoromethyl group and a carbonitrile substituent, making it a versatile scaffold for the development of novel bioactive agents. The structural attributes of this compound contribute to its potential utility in addressing various therapeutic challenges, particularly in oncology and inflammation-related disorders.

The trifluoromethyl group, characterized by its electron-withdrawing nature, plays a pivotal role in modulating the pharmacokinetic and pharmacodynamic properties of molecules. Its presence often enhances metabolic stability, lipophilicity, and binding affinity to biological targets. In the context of 6-(Trifluoromethyl)-1H-indazole-3-carbonitrile, this moiety is strategically positioned to influence interactions with enzymes and receptors, thereby optimizing drug efficacy.

The carbonitrile functionality, on the other hand, introduces a polar site that can engage in hydrogen bonding and ionic interactions with biological macromolecules. This feature is particularly valuable in designing molecules that require precise binding to proteins or nucleic acids. The combination of these two substituents in 6-(Trifluoromethyl)-1H-indazole-3-carbonitrile creates a balanced profile that is conducive to further derivatization and optimization for specific therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications can impact the biological activity of indazole derivatives. Studies have demonstrated that the presence of a trifluoromethyl group can significantly alter the electronic distribution within the molecule, leading to enhanced binding to target proteins. For instance, computational studies on indazole-based kinase inhibitors have shown that the electron-withdrawing effect of the trifluoromethyl group can improve binding affinity by stabilizing key interactions with the active site residues.

Moreover, the carbonitrile group in 6-(Trifluoromethyl)-1H-indazole-3-carbonitrile has been implicated in enhancing solubility and bioavailability, which are critical factors in drug development. The polar nature of this moiety allows for better dissolution in aqueous environments while maintaining sufficient lipophilicity for membrane permeability. This balance is particularly important for oral formulations where both solubility and bioavailability are paramount.

In oncology research, indazole derivatives have garnered considerable attention due to their potential as anticancer agents. The structural framework of 6-(Trifluoromethyl)-1H-indazole-3-carbonitrile aligns well with known pharmacophores found in several lead compounds targeting various cancer pathways. Preclinical studies have suggested that modifications at the positions occupied by the trifluoromethyl and carbonitrile groups can fine-tune activity against specific cancer cell lines. For example, derivatives with optimized substitution patterns have shown promise in inhibiting tyrosine kinases, which are overexpressed in many solid tumors.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The unique electronic properties of fluorine atoms allow for fine-tuning of physicochemical properties such as pKa, lipophilicity, and metabolic stability. In 6-(Trifluoromethyl)-1H-indazole-3-carbonitrile, the trifluoromethyl group contributes to these properties, making it an attractive building block for drug discovery efforts. Recent patents and scientific literature highlight its use as a key intermediate in synthesizing novel inhibitors targeting protein-protein interactions relevant to diseases like cancer and inflammatory disorders.

One notable application of this compound is in the development of small-molecule modulators that interfere with aberrant signaling pathways involved in chronic inflammation. Chronic inflammation is a hallmark of numerous diseases, including rheumatoid arthritis and inflammatory bowel disease. By leveraging the structural features of 6-(Trifluoromethyl)-1H-indazole-3-carbonitrile, researchers aim to develop molecules that selectively inhibit inflammatory mediators without compromising host defense mechanisms.

The synthesis of 6-(Trifluoromethyl)-1H-indazole-3-carbonitrile involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high regioselectivity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the indazole core efficiently. These approaches not only enhance yield but also allow for modular diversification, enabling rapid exploration of chemical space around this scaffold.

In conclusion, 6-(Trifluoromethyl)-1H-indazole-3-carbonitrile (CAS No. 887577-45-9) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features—specifically the presence of a trifluoromethyl group and a carbonitrile substituent—endow it with properties that are conducive to drug development across multiple therapeutic areas. Continued investigation into its derivatives and mechanisms of action will likely yield valuable insights into new therapeutic strategies for challenging diseases.